Cas no 58442-51-6 (3-isopropyl-1-phenyl-1h-pyrazole)
58442-51-6 structure
Product Name:3-isopropyl-1-phenyl-1h-pyrazole
CAS No:58442-51-6
MF:C12H14N2
MW:186.252962589264
CID:948517
PubChem ID:12251380
Update Time:2025-04-19
3-isopropyl-1-phenyl-1h-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-isopropyl-1-phenyl-1h-pyrazole
- 1-phenyl-3-propan-2-ylpyrazole
- 3-Isopropyl-1-phenylpyrazol
- SCHEMBL2609420
- AKOS006229340
- 58442-51-6
- DTXSID50482458
-
- Inchi: 1S/C12H14N2/c1-10(2)12-8-9-14(13-12)11-6-4-3-5-7-11/h3-10H,1-2H3
- InChI Key: LTLVUAZMPSYECQ-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C=CC(C(C)C)=N1
Computed Properties
- Exact Mass: 186.11600
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82000
- LogP: 2.99570
3-isopropyl-1-phenyl-1h-pyrazole Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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